Cas no 2228830-08-6 (4-methyl-4-(1-methyl-1H-pyrazol-3-yl)oxypiperidine)

• Product Name: 4-methyl-4-(1-methyl-1H-pyrazol-3-yl)oxypiperidine
• CAS No: 2228830-08-6
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5996169
• PubChem ID: 165758987
• Update Time: 2025-05-19

4-methyl-4-(1-methyl-1H-pyrazol-3-yl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-(1-methyl-1H-pyrazol-3-yl)oxypiperidine
• 4-methyl-4-[(1-methyl-1H-pyrazol-3-yl)oxy]piperidine
• 2228830-08-6
• EN300-1729237

• Inchi： 1S/C10H17N3O/c1-10(4-6-11-7-5-10)14-9-3-8-13(2)12-9/h3,8,11H,4-7H2,1-2H3
• InChI Key： IWHYPCYIIOFZSP-UHFFFAOYSA-N
• SMILES： O(C1C=CN(C)N=1)C1(C)CCNCC1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 39.1Ų

Additional information on 4-methyl-4-(1-methyl-1H-pyrazol-3-yl)oxypiperidine

4-Methyl-4-(1-Methyl-1H-Pyrazol-3-Yl)Oxypiperidine: A Comprehensive Overview

4-Methyl-4-(1-methyl-1H-pyrazol-3-yl)oxypiperidine, identified by the CAS number 2228830-08-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidines, which are six-membered cyclic amines, and it incorporates a pyrazole ring fused with an oxygen atom, making it a unique derivative in its category. The structure of this compound is characterized by a piperidine ring substituted at the 4-position with both a methyl group and a 1-methylpyrazol-3-yl group, creating a molecule with intriguing stereochemical and electronic properties.

The synthesis of 4-methyl-4-(1-methyl-1H-pyrazol-3-yl)oxypiperidine involves advanced organic chemistry techniques, including nucleophilic substitution and cyclization reactions. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, which are critical for its application in drug development. Researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the production process, ensuring scalability for industrial applications.

The structural uniqueness of this compound has led to its exploration in various fields. In pharmacology, it has shown promise as a potential lead compound for developing novel drugs targeting specific biological pathways. For instance, recent research has highlighted its ability to modulate enzyme activity, particularly in kinases and proteases, which are key targets in cancer therapy. The pyrazole moiety within the molecule contributes significantly to its bioactivity, as it is known to enhance binding affinity to protein targets.

In addition to its pharmacological applications, 4-methyl-4-(1-methyl-1H-pyrazol-3-yl)oxypiperidine has been studied for its role in materials science. Its rigid structure and functional groups make it a candidate for constructing advanced materials with tailored properties, such as high thermal stability or specific optical characteristics. Recent advancements in polymer chemistry have incorporated this compound into polymeric networks, demonstrating enhanced mechanical properties compared to traditional materials.

The study of 2228830-08-6 has also extended into environmental chemistry, where researchers investigate its biodegradation pathways and environmental impact. Understanding its fate in different ecosystems is crucial for assessing its safety and sustainability. Preliminary findings suggest that the compound undergoes microbial degradation under aerobic conditions, but further research is needed to evaluate its long-term effects on aquatic and terrestrial environments.

In conclusion, 4-methyl-4-(1-methyl-1H-pyrazol-3-Yl)Oxypiperidine, CAS number 2228830-08-6, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development. Continued exploration into its properties will undoubtedly unlock new opportunities for innovation in the coming years.